N-(2-methoxy-4-nitrophenyl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H16N2O4S/c1-11-3-6-13(7-4-11)23-10-16(19)17-14-8-5-12(18(20)21)9-15(14)22-2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: IPLGUNVONWVBEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-(p-tolylthio)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MNPA is a yellow crystalline powder that is used in various laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential future applications.

Scientific Research Applications

Catalytic Applications and Green Chemistry

• The development of novel catalysts, such as Pd/C, for hydrogenation reactions has been explored, focusing on transforming nitro compounds into amino compounds. This is relevant for producing intermediates like N-(3-Amino-4-methoxyphenyl)acetamide, which has applications in dye production and other areas (Zhang Qun-feng, 2008).

Synthesis and Characterization

• Research into N,N-diacylaniline derivatives, including compounds similar in structure to N-(2-methoxy-4-nitrophenyl)-2-(p-tolylthio)acetamide, has provided insights into their chemical properties, synthesis, and potential applications. These studies include density functional theory (DFT) investigations to understand their electronic structures and reactivity (A. Al‐Sehemi et al., 2017).

Biomedical Applications

• The synthesis of derivatives for biomedical research, including their potential as inhibitors or probes in enzyme assays, demonstrates the broad applicability of acetamide compounds in biochemistry and molecular biology. For instance, the development of substrates for assays of specific enzymes in human urine points to the diagnostic and research utility of these compounds (C. Yuen et al., 1982).

Material Science and Optical Applications

• The exploration of organic non-linear optical materials, such as certain nitrophenyl acetamides, underscores the potential of these compounds in developing new materials with unique optical properties. These materials can have applications in photonics, optoelectronics, and information technology (L. Mahalakshmi et al., 2002).

Environmental and Analytical Chemistry

• The study of photocatalytic degradation of pharmaceuticals using TiO2 nanoparticles, where compounds related to acetamides serve as model pollutants, highlights the environmental applications of this research. It contributes to the understanding of pollutant degradation pathways and the development of remediation technologies (N. Jallouli et al., 2017).